4,5-dimethyl-6-{5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine

• IUPAC Name: 2-(5,6-dimethylpyrimidin-4-yl)-5-(1-methylpyrazol-4-yl)sulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C16H22N6O2S/c1-11-12(2)17-10-18-16(11)21-5-13-7-22(8-14(13)6-21)25(23,24)15-4-19-20(3)9-15/h4,9-10,13-14H,5-8H2,1-3H3
• InChI Key: PPEKHRMJADPIHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CC3CN(CC3C2)S(=O)(=O)C4=CN(N=C4)C)C
• Molecular Formula: C16H22N6O2S
• Molecular Weight: 362.5 g/mol
• CAS No.: 2199209-34-0

Description

Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. A huge variety of synthesis methods and synthetic analogues have been reported over the years.

Chemical Reactions Analysis

The chemical reactions involving pyrazole and pyrimidine derivatives can be quite diverse, depending on the specific functional groups present in the molecule. These reactions could involve mechanisms such as nucleophilic substitution, elimination, or addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on the specific functional groups and structure of the molecule. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some pyrazole derivatives are described as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, anti-tuberculosis, antioxidant as well as antiviral agents.

Future Directions

The future directions for research into compounds like this could involve further exploration of their synthesis methods, biological activity, and potential applications in medicine and other fields.